Cas no 38405-71-9 (1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester
• CAS No: 38405-71-9
• MF: C₁₃H₁₁ClN₂O₃
• MW: 278.69104218483
• CID: 1489003
• PubChem ID: 3548473
• Update Time: 2025-04-21

1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-chloro-4-formyl-1-phenyl-, ethyl ester
• ethyl 5-chloro-4-formyl-1-phenyl-1H-pyrazole-3-carboxylate
• 38405-71-9
• WS-00584
• E71351
• STL485961
• AKOS001574428
• SCHEMBL6123645
• MFCD00806180

• Inchi： 1S/C13H11ClN2O3/c1-2-19-13(18)11-10(8-17)12(14)16(15-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3
• InChI Key： IQXMWLSTWYGEGZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C(=O)OCC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 278.04593
• Monoisotopic Mass: 278.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.2Ų

Experimental Properties

• PSA: 61.19